Cas no 118409-60-2 (2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide)

• Product Name: 2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide
• CAS No: 118409-60-2
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 167168
• PubChem ID: 667601
• Update Time: 2025-04-19

2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioamide,2-cyano-3-(3,4-dihydroxyphenyl)-
• AG 213
• 3,4-Dihydroxybenzylidenethioacetamide
• TYRPHOSTIN 47
• TYRPHOSTIN A47
• RG-50864
• TYRPHOSTIN AG 213
• TYRPHOSTIN RG 50864
• α-cyano-3,4-dihydroxythiocinnamamide
• 3,4-Dihydroxy-α-cyanothiocinnamamide
• 3,4-Dihydroxy-alpha-cyanothiocinnamide
• Tyrphostin AG-213
• AG213 (Tyrphostin 47)
• Lopac-T-7540
• 122520-86-9
• NCGC00016050-02
• NCGC00024619-04
• Tyrphostin RG50864
• BRD-K96778649-001-01-6
• T7540 (Tyrphostin 47)
• BDBM4363
• SCHEMBL239295
• SCHEMBL14411466
• HKQ7UDF4J7
• HMS3402F14
• IDI1_033862
• alpha-Cyano-3,4-dihydroxythiocinnamamide
• SR-01000597611-1
• NCGC00016050-04
• 2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenethioamide
• RG50864
• HMS1791F14
• 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-
• NCGC00016050-01
• (2E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enethioamide
• RG-50864;Tyrphostin AG-213
• CHEMBL77030
• RG 50864
• HMS1989F14
• 3,4-Dihydroxy-alpha-cyanothiocinnamamide
• 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-, (2E)-
• NSC-638083
• AKOS040746431
• NCGC00024619-02
• BSPBio_001392
• NCGC00016050-03
• BiomolKI2_000024
• Tocris-0503
• BMK1-C2
• (2E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenethioamide
• benzylidenemalononitrile (BMN) deriv. 47
• CCG-100618
• (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enethioamide
• AG-213
• 118409-60-2
• DTXSID701018041
• AG-213 AG 213
• alpha-Cyano-(3,4-dihydroxy)thiocinnamide
• AG213
• HMS1361F14
• BiomolKI_000014
• NCGC00024619-03
• NSC638083
• NCGC00024619-01
• SR-01000597611
• 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-, (E)-
• NCGC00016050-06
• tyrphostin AG213
• NCGC00016050-05
• CHEBI:93703
• 2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide

• Inchi： 1S/C10H8N2O2S/c11-5-7(10(12)15)3-6-1-2-8(13)9(14)4-6/h1-4,13-14H,(H2,12,15)/b7-3+
• InChI Key： ZGHQGWOETPXKLY-XVNBXDOJSA-N
• SMILES： S=C(/C(/C#N)=C/C1C=CC(=C(C=1)O)O)N

Computed Properties

• Exact Mass: 220.03100
• Monoisotopic Mass: 220.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 1

Experimental Properties

• Color/Form: Solid powder
• Density: 1.583
• Boiling Point: 343.4°Cat760mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.806
• Solubility: DMSO: 50 mg/mL, clear, orange
• PSA: 122.36000
• LogP: 1.99118

2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide Security Information

• Signal Word：Warning
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C